Cas no 595557-03-2 (1-Nonadecene, 1-(ethenylsulfonyl)-, (1E)-)

1-Nonadecene, 1-(ethenylsulfonyl)-, (1E)- structure
595557-03-2 structure
Product name:1-Nonadecene, 1-(ethenylsulfonyl)-, (1E)-
CAS No:595557-03-2
MF:C21H40O2S
MW:356.606105804443
CID:338292
PubChem ID:71442856

1-Nonadecene, 1-(ethenylsulfonyl)-, (1E)- Chemical and Physical Properties

Names and Identifiers

    • 1-Nonadecene, 1-(ethenylsulfonyl)-, (1E)-
    • 1-ethenylsulfonylnonadec-1-ene
    • 1-(Ethenesulfonyl)nonadec-1-ene
    • 595557-03-2
    • DTXSID60851712
    • Inchi: InChI=1S/C21H40O2S/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24(22,23)4-2/h4,20-21H,2-3,5-19H2,1H3/b21-20+
    • InChI Key: JLDXBEMTHPTEKQ-QZQOTICOSA-N
    • SMILES: C(S(/C=C/CCCCCCCCCCCCCCCCC)(=O)=O)=C

Computed Properties

  • Exact Mass: 356.2751
  • Monoisotopic Mass: 356.27490169g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 18
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 42.5Ų
  • XLogP3: 9.4

Experimental Properties

  • PSA: 34.14

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